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Compound Name: Methyl N-methylanthranilate

Cat. No.: B146674 Get Quote

An In-depth Technical Guide to Methyl N-methylanthranilate (CAS 85-91-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl N-methylanthranilate (CAS 85-91-6) is an aromatic compound with significant

applications in the flavor and fragrance industries.[1][2] This technical guide provides a

comprehensive overview of its core properties, synthesis, analytical methods, and safety

profile. It is a benzoate ester and a secondary amino compound, functionally related to N-

methylanthranilic acid.[1] Known for its characteristic grape-like and mandarin orange peel-like

odor, it is a component of various essential oils but is also produced synthetically.[1] This

document consolidates key technical data, presents experimental protocols, and visualizes

complex workflows to support research and development activities.

Chemical and Physical Properties
Methyl N-methylanthranilate is a pale yellow liquid that may solidify at cooler temperatures,

exhibiting a bluish fluorescence.[3] Its physical and chemical properties are summarized in the

table below.
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Property Value Reference

CAS Number 85-91-6 [4][5]

Molecular Formula C₉H₁₁NO₂ [1][5][6][7]

Molecular Weight 165.19 g/mol [1][6]

Appearance
Pale yellow to amber clear

liquid to solid
[3][4]

Odor

Fruity, musty, sweet, neroli,

powdery, phenolic, wine-like;

orange and mandarin peel-like

[1]

Melting Point 17-19 °C [1][5][8]

Boiling Point 256-258 °C [1][5][8]

Density 1.126 g/mL at 25 °C [1][5][8]

Flash Point >102.6 °C (>230 °F) [1][5]

Refractive Index n20/D 1.579 - 1.581 [1][8]

Solubility

Insoluble in water; slightly

soluble in glycerol; soluble in

oils and miscible with ethanol,

DMSO, and diethyl ether.[6][9]

[6][9]

Vapor Pressure 2.74 Pa at 25 °C [1]

LogP (Octanol/Water) 2.81 - 3.084 at 25 °C [1][10]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Methyl N-
methylanthranilate.

NMR Spectroscopy: 1H NMR and 13C NMR spectral data are available and have been

cataloged in spectral databases.[6][9]
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Infrared (IR) Spectroscopy: IR spectral data has been collected and is available for

reference.[6][9]

Mass Spectrometry (MS): Mass spectral data is available, aiding in molecular weight

determination and structural elucidation.[6]

UV Spectroscopy: UV spectral data has also been recorded.[9]

Synthesis and Manufacturing
The primary industrial synthesis of Methyl N-methylanthranilate involves the reductive

alkylation of methyl anthranilate with formaldehyde.[2] This process is favored for its high yield

and purity.[2][11]

Experimental Protocol: Reductive Alkylation of Methyl
Anthranilate
This protocol is based on a method described in U.S. Patent 4,633,009.[2]

Materials:

Methyl anthranilate

Ethyl acetate

5% Palladium on carbon catalyst

37% aqueous formaldehyde solution

Hydrogen gas

Sodium bicarbonate (saturated solution)

Sodium chloride (saturated solution)

Procedure:
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In a pressure reactor (e.g., a 2 L Parr pressure reactor), combine methyl anthranilate (302 g,

2.0 mol), ethyl acetate (700 mL), and 5% palladium on carbon catalyst (30 g).[2]

Cool the mixture to 5 °C.

Add 37% aqueous formaldehyde solution (160 mL, 2.12 mol) to the cooled mixture.[2]

Pressurize the reactor with hydrogen to an initial pressure of 50 psig and maintain

continuous stirring.[2]

Continue the reaction at 25 °C until hydrogen uptake ceases (approximately 6 hours).[2]

Once the reaction is complete, filter the mixture to remove the catalyst.

Wash the filtrate with a saturated sodium bicarbonate solution (2 x 100 mL) to neutralize any

acidic components.[2]

Separate the organic layer and wash it with a saturated sodium chloride solution (100 mL).[2]

Dry the organic layer.

Evaporate the solvent under reduced pressure.

Purify the resulting residue by distillation to yield Methyl N-methylanthranilate as a

colorless liquid. The expected boiling point is 130°-133° C at 12 mmHg.[2]

Expected Yield: Approximately 85-96.5% of the theoretical yield, with a purity of 97-99% as

determined by GLC.[2]
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Synthesis workflow for Methyl N-methylanthranilate.

Analytical Methods
The quantification and identification of Methyl N-methylanthranilate in various matrices, such

as flavorings and fragrances, are typically performed using chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the analysis

of volatile and semi-volatile compounds like Methyl N-methylanthranilate. It provides both

qualitative and quantitative information. A typical workflow involves sample preparation,

injection into the GC system for separation, and detection by a mass spectrometer.

Liquid Chromatography (LC): For non-volatile samples or when derivatization is not desired,

liquid chromatography can be employed. A method for determining methyl anthranilate in

beverages uses a C18 column with a mobile phase of acetonitrile and potassium phosphate
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buffer, with UV detection.[12] This methodology can be adapted for Methyl N-
methylanthranilate.

Sample Preparation
(e.g., Dilution, Extraction)

GC Injection

Chromatographic Separation
(Capillary Column)

Mass Spectrometry
(Ionization)

Separated Analytes

Mass Analysis
(Quadrupole)

Data Acquisition & Processing

Mass Spectrum

Quantification & Identification

Click to download full resolution via product page

A typical GC-MS analytical workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11324616/
https://www.benchchem.com/product/b146674?utm_src=pdf-body
https://www.benchchem.com/product/b146674?utm_src=pdf-body
https://www.benchchem.com/product/b146674?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
Methyl N-methylanthranilate is a valuable ingredient in several industries due to its distinct

aroma and flavor profile.

Fragrance Industry: It is extensively used in perfumes, soaps, detergents, shampoos, and

various cosmetic products.[2] Its sweet, floral, and fruity notes make it a popular choice for

creating complex scents.

Flavor Industry: This compound is widely used in flavor compositions, particularly for grape,

"Tutti-frutti," and citrus blends.[2] It is also found naturally in citrus fruits and honey.[3]

Biological Activity: Recent studies have highlighted its potential biological activities, including

antinociceptive (pain-relieving) and antiparasitic effects.[8][13]

Methyl
N-methylanthranilate

Fragrance Industry Flavor Industry Research & Development

Perfumes & Cosmetics Soaps & Detergents Grape & Citrus Flavors Food Products Biological Activity Studies

Click to download full resolution via product page
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Applications of Methyl N-methylanthranilate.

Toxicology and Safety
The safety of Methyl N-methylanthranilate has been evaluated by various regulatory bodies.

The primary toxicological concern is its phototoxicity.

Endpoint Species Route Value Reference

Acute Oral LD50 Rat (female) Oral > 2,000 mg/kg [10]

Acute Dermal

LD50

Rat (male and

female)
Dermal > 2,000 mg/kg [10]

Skin Irritation Rat Dermal

Does not cause

skin irritation

(24h)

[10]

Eye Irritation - -

Causes serious

eye irritation

(H319)

[10]

Phototoxicity Human Dermal
Phototoxic;

NOEL = 0.5%
[3][14]

Phototoxicity: Methyl N-methylanthranilate is known to be phototoxic, meaning it can cause

skin irritation or damage when exposed to UV light.[3][14][15] Due to this property, its use is

restricted in leave-on products.[14][15] The Scientific Committee on Consumer Safety (SCCS)

has stated that it should not be used in sunscreen products or those marketed for UV

exposure.[15] It is considered safe for use up to 0.1% in leave-on products and 0.2% in rinse-

off products.[15]

Nitrosamine Formation: As a secondary amine, Methyl N-methylanthranilate has the potential

to form nitrosamines in the presence of nitrosating agents.[16][17] Nitrosamines are a class of

compounds that are often carcinogenic.[17]

Handling and Storage: It is recommended to handle Methyl N-methylanthranilate in a well-

ventilated area and wear appropriate personal protective equipment, including eye protection.

[10] It should be stored in a tightly closed container in a cool place.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b146674?utm_src=pdf-body
https://www.benchchem.com/product/b146674?utm_src=pdf-body
https://manuals.plus/m/ffadda62e4478f4de0b2898784335d136cb30a88a4f761248577c260bc55a41e
https://manuals.plus/m/ffadda62e4478f4de0b2898784335d136cb30a88a4f761248577c260bc55a41e
https://manuals.plus/m/ffadda62e4478f4de0b2898784335d136cb30a88a4f761248577c260bc55a41e
https://manuals.plus/m/ffadda62e4478f4de0b2898784335d136cb30a88a4f761248577c260bc55a41e
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/85-91-6.pdf
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_075.pdf
https://www.benchchem.com/product/b146674?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/85-91-6.pdf
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_075.pdf
https://health.ec.europa.eu/document/download/a8de76cc-48cf-4274-800d-69c3b9f2e245_en
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_075.pdf
https://health.ec.europa.eu/document/download/a8de76cc-48cf-4274-800d-69c3b9f2e245_en
https://health.ec.europa.eu/document/download/a8de76cc-48cf-4274-800d-69c3b9f2e245_en
https://health.ec.europa.eu/document/download/a8de76cc-48cf-4274-800d-69c3b9f2e245_en
https://www.benchchem.com/product/b146674?utm_src=pdf-body
https://www.perfumersworld.com/documents/Project-Templates/IFRA-Standards/Dimethyl%20Anthranilate%20-%20Methyl%20N-methylanthranilate.pdf
https://assets.publishing.service.gov.uk/media/63ce6f6de90e071ba1c267ec/sag-cs-opinion-06-methyl-n-methylanthranilate-in-cosmetic-products.pdf
https://assets.publishing.service.gov.uk/media/63ce6f6de90e071ba1c267ec/sag-cs-opinion-06-methyl-n-methylanthranilate-in-cosmetic-products.pdf
https://www.benchchem.com/product/b146674?utm_src=pdf-body
https://manuals.plus/m/ffadda62e4478f4de0b2898784335d136cb30a88a4f761248577c260bc55a41e
https://www.bocsci.com/product/methyl-n-methylanthranilate-cas-85-91-6-381149.html
https://www.guidechem.com/encyclopedia/methyl-n-methylanthranilate-dic892.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Information
Methyl N-methylanthranilate is regulated by various bodies for its use in food and cosmetic

products.

FDA: It is listed by the FDA as a synthetic flavoring substance and adjuvant permitted for

direct addition to food for human consumption.[4]

IFRA: The International Fragrance Association (IFRA) has set standards restricting its use

concentration in leave-on products due to its phototoxic effects.[15]

SCCS (Europe): The Scientific Committee on Consumer Safety has issued opinions on its

safety in cosmetic products, recommending concentration limits for different product types.

[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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